1-{5-[(3-methylpiperidin-1-yl)sulfonyl]pyridin-2-yl}-1H-imidazole-4-carbohydrazide

• IUPAC Name: 1-[5-(3-methylpiperidin-1-yl)sulfonylpyridin-2-yl]imidazole-4-carbohydrazide
• InChI: InChI=1S/C15H20N6O3S/c1-11-3-2-6-21(8-11)25(23,24)12-4-5-14(17-7-12)20-9-13(18-10-20)15(22)19-16/h4-5,7,9-11H,2-3,6,8,16H2,1H3,(H,19,22)
• InChI Key: YVWPKIFBFSEKQV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CN=C(C=C2)N3C=C(N=C3)C(=O)NN
• Molecular Formula: C15H20N6O3S
• Molecular Weight: 364.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an imidazole ring, a pyridine ring, a sulfonyl group attached to a piperidine ring, and a carbohydrazide group.

Synthesis Analysis

While specific synthesis methods for this compound were not found, it’s known that piperidines are among the most important synthetic fragments for designing drugs. They play a significant role in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals.

Molecular Structure Analysis

The compound contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Scientific Research Applications

Antiviral Activity

• Researchers have synthesized derivatives of this compound and evaluated their antiviral properties. Specifically, compounds 9, 5, and 4 exhibited high activity against influenza virus (H1N1), herpes simplex virus 1 (HSV-1), and coxsackievirus B3 (COX-B3), respectively. .

Synthetic Chemistry Optimization

• The synthesis of this compound involves several steps. Researchers optimize reaction conditions, reagents, and yields. .

Future Directions

While specific future directions for this compound were not found, it’s clear that there is a great importance of heterocyclic ring containing drugs. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various enzymes and receptors .

Mode of Action

It is likely that it interacts with its targets in a manner similar to other imidazole derivatives .

Biochemical Pathways

Imidazole derivatives are known to interact with various biochemical pathways .

Pharmacokinetics

Similar compounds have been found to have good oral bioavailability .

Result of Action

Similar compounds have been found to exhibit significant activity against various targets .